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Compound of Interest

Compound Name: Guanine

Cat. No.: B1146940 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents like guanine is a critical component of laboratory safety and environmental

responsibility. Adherence to established protocols is essential for minimizing risks and ensuring

regulatory compliance. This guide provides essential, immediate safety and logistical

information for the proper disposal of guanine.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to be aware of the potential hazards

associated with guanine and to utilize appropriate Personal Protective Equipment (PPE).

Guanine is classified as a hazardous substance that can cause skin, eye, and respiratory

irritation[1][2][3][4][5].

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles[2][5][6][7].

Ventilation: All handling and disposal activities should be conducted in a well-ventilated area

or under a chemical fume hood to minimize the risk of dust inhalation[2][7].

Incompatible Materials: Store guanine and its waste away from strong oxidizing agents[3][8].

Quantitative Data Summary
The following table summarizes key quantitative and safety information for guanine for quick

reference.
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Property Value Source

CAS Number 73-40-5 [1][3][4][8]

Molecular Formula C₅H₅N₅O [5]

Molecular Weight 151.13 g/mol [5]

Melting Point > 300 °C (> 572 °F) [4]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[3][4][5]

Waste Hazard Properties

HP 4: Irritant - skin irritation

and eye damageHP 5: Specific

target organ toxicity (STOT)

[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
The fundamental rule for the disposal of guanine is to treat it as hazardous chemical waste.

Under no circumstances should guanine or its solutions be disposed of down the drain or in

regular trash[1][2][6][7]. Disposal procedures must comply with all local, state, and federal

regulations[2][9].

1. Waste Identification and Segregation:

Laboratory personnel should treat all waste chemical solids and liquids as hazardous unless

specifically confirmed otherwise by the institution's Environmental Health & Safety (EH&S)

office[6][10].

2. Waste Collection:

Solid Guanine Waste:

Collect dry, solid guanine waste, including contaminated items like gloves, weighing
paper, and spill cleanup materials, in a designated, chemically compatible waste
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container[6][11].
The container must have a secure, leak-proof screw cap and be kept closed at all times
except when adding waste[10][12][13][14].

Liquid Guanine Waste:

If guanine is dissolved in a solvent, the disposal procedure is dictated by the hazards of
the solvent[6].
Collect the solution in a compatible, sealed, and clearly labeled liquid waste container.

3. Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name,

"Guanine"[10][12].

For liquid waste, the label must also indicate the name of the solvent(s) and the approximate

concentration of each component[6].

4. Storage:

Store the sealed waste container in a designated and well-ventilated hazardous waste

storage area, known as a Satellite Accumulation Area (SAA)[7][12][13].

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel[14][15].

Ensure incompatible wastes are segregated. Do not store guanine waste with strong acids

or oxidizers[13].

5. Spill Cleanup:

In the event of a spill, clean it up immediately[2].

Use a dry cleanup method to avoid generating dust. Gently sweep or vacuum the spilled

material[2][5].

For larger spills, use an inert absorbent material, such as vermiculite or sand, to collect the

spillage[7][10][11].
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Place all collected material and contaminated cleaning supplies into the designated guanine
hazardous waste container[10].

6. Final Disposal:

When the waste container is full, arrange for its collection by your institution's EH&S

department or a licensed hazardous waste disposal company[6][7][9].

Ensure all required waste disposal paperwork is completed accurately[6].

7. Empty Container Disposal:

Empty containers that held guanine must be treated as hazardous waste[1].

Containers must be triple-rinsed with an appropriate solvent (e.g., water)[7][10].

The rinsate (the liquid from rinsing) must be collected and disposed of as hazardous liquid

waste[6][7].

After triple-rinsing, deface or remove the original labels from the empty container before

disposal as regular trash, pending institutional approval[6][10].

Mandatory Visualization
The following diagram illustrates the procedural workflow for the proper disposal of guanine
waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1146940?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Guanine_15N5_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_alpha_Guanosine_A_Comprehensive_Guide_to_Safety_and_Compliance.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=11975
https://www.benchchem.com/pdf/Proper_Disposal_of_Guanine_15N5_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/product/b1146940?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7505-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYwMzF8YXBwbGljYXRpb24vcGRmfGFHVTJMMmd5WWk4NU1UYzVNekEwTlRreE16a3dMMU5FUWw4M05UQTFYMGxGWDBWT0xuQmtaZ3xmNzVkOWNiNmVkY2FkOTIzNjVlOWZlZTQ2YmUyYjRjMmMzN2FjMjNhMzc2ZDMzYTRkODhhNTA0ZWZkYzBlMzRj
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_alpha_Guanosine_A_Comprehensive_Guide_to_Safety_and_Compliance.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Guanine_15N5_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_alpha_Guanosine_A_Comprehensive_Guide_to_Safety_and_Compliance.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Guanine_15N5_A_Safety_and_Operations_Guide.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1146940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Guanine Waste Generated
(Solid or Liquid)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Begin Disposal

Step 2: Segregate Waste Type

Collect in Labeled
Solid Waste Container

Solid Waste or
Contaminated Debris

Collect in Labeled
Liquid Waste Container

(Note Solvents)

Liquid Waste
(in solution)

Step 3: Store Sealed Container
in Satellite Accumulation Area (SAA)

Spill Occurs Step 4: Arrange for Pickup
by EH&S or Licensed Contractor

Container is full

Clean up with inert absorbent.
Place in solid waste container.

Follow Spill Protocol

Waste Properly Disposed

Click to download full resolution via product page

Caption: Workflow for the safe segregation, storage, and disposal of guanine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1146940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

